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Compound of Interest

Compound Name:
3,5-Di-tert-butyl-2-

hydroxybenzaldehyde

Cat. No.: B142351 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 3,5-Di-tert-butyl-2-
hydroxybenzaldehyde

This guide provides a comprehensive overview of the melting point and related

physicochemical properties of 3,5-Di-tert-butyl-2-hydroxybenzaldehyde, a key organic

compound utilized in the synthesis of salen ligands and other complex molecules.[1] This

document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Physicochemical Data
3,5-Di-tert-butyl-2-hydroxybenzaldehyde is commercially available as a crystalline solid or

powder, with a color ranging from white to yellow.[2] Its purity is typically high, often reported as

99% or greater.[3]

Quantitative Data Summary
The following table summarizes the key quantitative data for 3,5-Di-tert-butyl-2-
hydroxybenzaldehyde.
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Parameter Value Source

Melting Point 59-61 °C (lit.) Sigma-Aldrich[4]

58-62 °C Thermo Fisher Scientific[2]

58.0 to 63.0 °C Tokyo Chemical Industry

Molecular Formula C₁₅H₂₂O₂
Thermo Fisher Scientific[2],

Sigma-Aldrich

Molecular Weight 234.33 g/mol Sigma-Aldrich[4]

Assay (Purity) ≥98.5% (GC) Thermo Fisher Scientific[2]

99% Sigma-Aldrich[4]

>98.0% (GC) Tokyo Chemical Industry

Appearance
White to cream to yellow

crystalline solid or powder
Thermo Fisher Scientific[2]

Powder or crystals Sigma-Aldrich[4]

Light yellow to Yellow to Green

powder to crystal
Tokyo Chemical Industry

CAS Number 37942-07-7
Thermo Fisher Scientific[2],

Sigma-Aldrich

Experimental Protocols
Melting Point Determination via Capillary Method
The melting point of 3,5-Di-tert-butyl-2-hydroxybenzaldehyde is typically determined using

the capillary melting point technique. This standard method involves heating a small sample of

the solid in a capillary tube and observing the temperature range over which it melts.

Materials and Equipment:

3,5-Di-tert-butyl-2-hydroxybenzaldehyde sample

Capillary tubes (sealed at one end)
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Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Spatula

Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation:

Ensure the 3,5-Di-tert-butyl-2-hydroxybenzaldehyde sample is completely dry and in

the form of a fine powder. If necessary, gently grind the crystalline solid in a mortar and

pestle.

Pack the dry powder into a capillary tube by tapping the open end into the sample. A

sample height of 2-3 mm is sufficient.

Compact the sample at the bottom of the tube by tapping the sealed end on a hard

surface or by dropping the tube through a long glass tube.

Apparatus Setup:

Place the packed capillary tube into the heating block of the melting point apparatus.

Ensure the thermometer is correctly positioned to accurately measure the temperature of

the heating block.

Determination of Melting Range:

Set the heating rate to a rapid setting to quickly approach the expected melting point

(approximately 58°C).

Once the temperature is within 15-20°C of the expected melting point, reduce the heating

rate to 1-2°C per minute. A slow heating rate is crucial for an accurate determination.

Observe the sample closely through the magnifying lens.
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Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Continue heating slowly and record the temperature at which the last solid particle melts

(the end of the melting range). The "clear melt" point is when the entire sample has turned

into a transparent liquid.[2]

Reporting:

The melting point is reported as a range from the temperature of initial melting to the

temperature of complete liquefaction. For 3,5-Di-tert-butyl-2-hydroxybenzaldehyde, this

range is expected to be within 58-62°C.[2]

Logical Relationships
The following diagram illustrates the hierarchical relationship of the information presented in

this guide.

3,5-Di-tert-butyl-2-hydroxybenzaldehyde

Physicochemical Properties

Melting Point Molecular Formula & Weight Purity (Assay) Appearance

Experimental Determination

Capillary Method
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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